Cas no 84678-40-0 (4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester)

• Product name: 4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester
• CAS No: 84678-40-0
• MF: C₁₂H₁₉NO₄S
• MW: 273.348562479019
• CID: 989595
• PubChem ID: 134814

4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester
• 2-(dimethylamino)ethyl 4-ethoxybenzenesulfonate
• Benzenesulfonic acid, 4-ethoxy-, 2-(dimethylamino)ethyl ester
• DTXSID80233657
• 4-Ebsde
• 84678-40-0

• Inchi： InChI=1S/C12H19NO4S/c1-4-16-11-5-7-12(8-6-11)18(14,15)17-10-9-13(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key： UHWJLLKARQXXDO-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)S(=O)(=O)OCCN(C)C

Computed Properties

• Exact Mass: 273.10347926g/mol
• Monoisotopic Mass: 273.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų
• XLogP3: 1.6